N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide

• IUPAC Name: (E)-N-butan-2-yl-2-cyano-3-(4-ethoxynaphthalen-1-yl)prop-2-enamide
• InChI: InChI=1S/C20H22N2O2/c1-4-14(3)22-20(23)16(13-21)12-15-10-11-19(24-5-2)18-9-7-6-8-17(15)18/h6-12,14H,4-5H2,1-3H3,(H,22,23)/b16-12+
• InChI Key: LJNOLCVUWGBECP-FOWTUZBSSA-N
• Canonical SMILES: CCC(C)NC(=O)C(=CC1=CC=C(C2=CC=CC=C12)OCC)C#N
• Isomeric SMILES: CCC(C)NC(=O)/C(=C/C1=CC=C(C2=CC=CC=C12)OCC)/C#N
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide, also known as ANCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. ANCA is a member of the acrylamide family of compounds and is an important tool in studying various biochemical and physiological processes.

Mechanism of Action

N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide works by binding to the active site of proteases, preventing them from breaking down proteins. This mechanism of action makes N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide a valuable tool in studying the function of proteases in various biological processes.
Biochemical and Physiological Effects:
N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide has been shown to have a variety of biochemical and physiological effects. For example, N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide has been shown to inhibit the activity of several proteases involved in the immune response, suggesting that it may have potential applications in the treatment of inflammatory diseases. Additionally, N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide has been shown to inhibit the activity of proteases involved in cancer cell growth, suggesting that it may have potential applications in cancer research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide is its selectivity for certain proteases. This allows researchers to study the function of specific enzymes in biological processes. However, N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide also has some limitations. For example, it can be difficult to synthesize and is relatively expensive compared to other research tools.

Future Directions

There are several future directions for research involving N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide. One potential application is in the development of new drugs for the treatment of inflammatory diseases. Additionally, N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide may have potential applications in cancer research, particularly in the development of new cancer therapies. Finally, further research is needed to fully understand the mechanism of action of N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide is a complex process that involves several steps. The first step involves the preparation of 4-ethoxy-1-naphthylamine, which is then reacted with acryloyl chloride to form 4-ethoxy-1-naphthylacryloyl chloride. This intermediate compound is then reacted with sec-butylamine and sodium cyanide to form N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide.

Scientific Research Applications

N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide has been used extensively in scientific research due to its ability to selectively inhibit the activity of certain enzymes. One of the most important applications of N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide is in the study of proteases, which are enzymes that break down proteins. N-(sec-butyl)-2-cyano-3-(4-ethoxy-1-naphthyl)acrylamide is a potent inhibitor of proteases and has been used to study the role of these enzymes in various biological processes.